Cas no 2171276-06-3 (2-(2R)-1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidin-2-ylacetic acid)

• Product Name: 2-(2R)-1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidin-2-ylacetic acid
• CAS No: 2171276-06-3
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6120923
• PubChem ID: 165560122
• Update Time: 2025-05-20

2-(2R)-1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidin-2-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2R)-1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidin-2-ylacetic acid
• EN300-1472547
• 2-[(2R)-1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]piperidin-2-yl]acetic acid
• 2171276-06-3

• Inchi： 1S/C28H34N2O5/c1-2-9-19(16-26(31)30-15-8-7-10-20(30)17-27(32)33)29-28(34)35-18-25-23-13-5-3-11-21(23)22-12-4-6-14-24(22)25/h3-6,11-14,19-20,25H,2,7-10,15-18H2,1H3,(H,29,34)(H,32,33)/t19-,20-/m1/s1
• InChI Key： WHWDDICFJPULSE-WOJBJXKFSA-N
• SMILES： O=C(C[C@@H](CCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC[C@@H]1CC(=O)O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(2R)-1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidin-2-ylacetic acid

Introduction to 2-(2R)-1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidin-2-ylacetic Acid (CAS No. 2171276-06-3)

2-(2R)-1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidin-2-ylacetic acid, identified by its CAS number 2171276-06-3, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This molecule, characterized by its complex structure, exhibits promising potential in various biochemical applications, particularly in the design and synthesis of novel therapeutic agents. The intricate arrangement of functional groups within its molecular framework makes it a subject of interest for researchers exploring innovative drug modalities.

The compound's structure incorporates several key features that contribute to its unique chemical and biological properties. The presence of a piperidine ring at the core of the molecule provides a stable scaffold for further functionalization, while the fluorenylmethoxycarbonyl (Fmoc) group serves as a protective moiety in peptide synthesis. Additionally, the hexanoyl chain and the amino group introduce additional reactivity, enabling diverse chemical modifications. These structural elements collectively enhance the compound's versatility, making it a valuable intermediate in synthetic chemistry and drug discovery.

In recent years, there has been growing interest in the development of molecules that can modulate biological pathways associated with neurological disorders. The (9H-fluoren-9-yl)methoxycarbonyl substituent, in particular, has been studied for its ability to enhance binding affinity and metabolic stability in drug candidates. This aspect has prompted researchers to explore its incorporation into more complex molecules, such as 2-(2R)-1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidin-2-ylacetic acid, with the aim of developing more effective treatments for conditions like Alzheimer's disease and Parkinson's disease.

One of the most compelling aspects of this compound is its potential role in protease inhibition. Proteases are enzymes that play crucial roles in various physiological processes, and their dysregulation is often associated with diseases such as cancer and inflammation. The specific arrangement of amino acids and functional groups in 2-(2R)-1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidin-2-ylacetic acid suggests that it may interact with target proteases in a manner that disrupts their activity. Preliminary studies have indicated that derivatives of this compound exhibit inhibitory effects on certain proteases, which could lead to novel therapeutic strategies.

The stereochemistry of the molecule, particularly the (2R) and (3R) configurations, is another critical factor that influences its biological activity. Enantiomeric purity is often essential for pharmaceutical compounds, as different stereoisomers can exhibit vastly different pharmacological profiles. The precise stereochemical control achieved in the synthesis of 2-(2R)-1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidin-2-ylacetic acid ensures that researchers can investigate the relationship between structure and activity with greater confidence. This level of precision is particularly important when designing molecules intended for clinical use.

Advances in computational chemistry have also played a significant role in understanding the potential applications of this compound. Molecular modeling techniques allow researchers to predict how 2-(2R)-1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidin-2-ylacetic acid interacts with biological targets at the atomic level. These simulations have provided valuable insights into its binding affinity and mechanism of action, guiding further optimization efforts. By leveraging computational tools alongside experimental data, scientists can accelerate the development process and identify promising candidates for further investigation.

The synthesis of complex molecules like CAS No. 2171276-06-3 presents unique challenges due to their intricate structures. However, recent advancements in synthetic methodologies have made it increasingly feasible to construct such compounds with high yield and purity. Techniques such as solid-phase peptide synthesis (SPPS) and transition-metal-catalyzed reactions have been particularly useful in building the required scaffolds efficiently. These innovations have not only improved the accessibility of such compounds but also opened up new avenues for exploration in drug discovery.

The pharmacokinetic properties of CAS No. 2171276-06-3 are also under investigation to ensure that it meets the necessary criteria for therapeutic use. Factors such as solubility, bioavailability, and metabolic stability are critical considerations when evaluating a compound's potential as a drug candidate. Preliminary data suggest that modifications to the molecular structure can significantly impact these properties, offering opportunities to optimize performance while minimizing side effects.

In conclusion,CAS No 2171276 - 06 - 3, or more formally referred to as 2-(2R)-1-(3R)-3-{((9H-fluoren - 9 - ylmethoxycarbonyl)amino) hexanoylpiperidin - 2 - ylacetic acid, represents a significant advancement in pharmaceutical research. Its complex structure and multifunctional groups make it a versatile tool for developing novel therapeutic agents targeting neurological disorders and other conditions involving protease dysregulation. With ongoing studies exploring its pharmacological potential and synthetic feasibility,CAS No 2171276 - 06 - 3 holds promise as a valuable intermediate in future drug development efforts.